Cas no 106116-42-1 (1-(Bromomethyl)-3-methoxy-5-methylbenzene)

1-(Bromomethyl)-3-methoxy-5-methylbenzene structure
106116-42-1 structure
Product Name:1-(Bromomethyl)-3-methoxy-5-methylbenzene
CAS No:106116-42-1
MF:C9H11BrO
MW:215.087042093277
MDL:MFCD09264062
CID:1039969
PubChem ID:585534
Update Time:2025-08-02

1-(Bromomethyl)-3-methoxy-5-methylbenzene Chemical and Physical Properties

Names and Identifiers

    • 1-(Bromomethyl)-3-methoxy-5-methylbenzene
    • 1-BROMOMETHYL-3-METHOXY-5-METHYLBENZENE
    • 1-bromomethyl-3-methoxy-5-methyl-benzene
    • 3-(bromomethyl)-5-methylanisole
    • 3-bromomethyl-5-methylanisole
    • 3-methoxy-5-methylbenzyl bromide
    • 3-Methoxy-5-methylbenzylbromid
    • AC1LBN20
    • ACMC-20ad8c
    • ANW-68074
    • Benzene, 1-(bromomethyl)-3-methoxy-5-methyl-
    • CTK0G3858
    • SureCN1936578
    • DB-363483
    • 106116-42-1
    • EN300-256224
    • DTXSID60342892
    • AB50499
    • SCHEMBL1936578
    • AKOS016007262
    • C90360
    • MDL: MFCD09264062
    • Inchi: 1S/C9H11BrO/c1-7-3-8(6-10)5-9(4-7)11-2/h3-5H,6H2,1-2H3
    • InChI Key: MKSIZXUATJUOTA-UHFFFAOYSA-N
    • SMILES: BrCC1C=C(C=C(C)C=1)OC

Computed Properties

  • Exact Mass: 213.99933
  • Monoisotopic Mass: 213.99933g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 116
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 9.2Ų

Experimental Properties

  • PSA: 9.23

1-(Bromomethyl)-3-methoxy-5-methylbenzene Pricemore >>

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